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Compound of Interest

Compound Name: Methoxytyramine

Cat. No.: B1233829

Application Note: Methoxytyramine (3-MT) ELISA
Kit
Application for the Quantification of 3-MT in Microdialysis Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction 3-Methoxytyramine (3-MT) is the primary extracellular metabolite of the
neurotransmitter dopamine, formed through the action of the enzyme Catechol-O-
methyltransferase (COMT).[1][2][3] Unlike other dopamine metabolites, the concentration of 3-
MT in the brain's interstitial fluid is considered a reliable index of dopamine release.[4]
Microdialysis is a widely used technique for sampling the extracellular environment of tissues in
living animals, providing insights into neurochemical fluctuations in real-time.[5][6] This
document provides a detailed protocol and application notes for using a competitive
Methoxytyramine (3-MT) ELISA kit to quantify 3-MT concentrations in microdialysis samples,
offering a viable alternative to chromatographic methods.
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Experimental Workflow: Microdialysis to ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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